Cas no 75702-86-2 (1-cyclopentyl-1H-pyrazol-4-ol)

• Product Name: 1-cyclopentyl-1H-pyrazol-4-ol
• CAS No: 75702-86-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD22192545
• CID: 2801257
• PubChem ID: 13018413
• Update Time: 2025-04-21

1-cyclopentyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentylpyrazol-4-ol
• 1-cyclopentyl-1H-pyrazol-4-ol
• AT11993
• DTXSID50515316
• CS-0455530
• AKOS026673797
• F8885-6523
• MFCD22192545
• BS-25964
• SCHEMBL16101432
• A1-08164
• 75702-86-2
• YWCRJNSISFQOCH-UHFFFAOYSA-N

• MDL： MFCD22192545
• Inchi： 1S/C8H12N2O/c11-8-5-9-10(6-8)7-3-1-2-4-7/h5-7,11H,1-4H2
• InChI Key： YWCRJNSISFQOCH-UHFFFAOYSA-N
• SMILES： OC1C=NN(C=1)C1CCCC1

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 303.8±15.0 °C at 760 mmHg
• Flash Point: 137.5±20.4 °C
• PSA: 38.05000
• LogP: 1.70380
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-cyclopentyl-1H-pyrazol-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)